Cas no 824944-74-3 (1-Dodecanaminium, N,N-diethyl-N-(2-hydroxyethyl)-, ethanesulfonate)

• Product Name: 1-Dodecanaminium, N,N-diethyl-N-(2-hydroxyethyl)-, ethanesulfonate
• CAS No: 824944-74-3
• MF: C₂₀H₄₅NO₄S
• MW: 395.640605688095
• CID: 690257
• PubChem ID: 71418399
• Update Time: 2025-04-19

1-Dodecanaminium, N,N-diethyl-N-(2-hydroxyethyl)-, ethanesulfonate Chemical and Physical Properties

Names and Identifiers

• 1-Dodecanaminium, N,N-diethyl-N-(2-hydroxyethyl)-, ethanesulfonate
• dodecyl-diethyl-(2-hydroxyethyl)azanium,ethanesulfonate
• DTXSID60837713
• N,N-Diethyl-N-(2-hydroxyethyl)dodecan-1-aminium ethanesulfonate
• 824944-74-3

• Inchi： 1S/C18H40NO.C2H6O3S/c1-4-7-8-9-10-11-12-13-14-15-16-19(5-2,6-3)17-18-20;1-2-6(3,4)5/h20H,4-18H2,1-3H3;2H2,1H3,(H,3,4,5)/q+1;/p-1
• InChI Key： ZQUMIJOIEJUHOE-UHFFFAOYSA-M
• SMILES： S(CC)(=O)(=O)[O-].OCC[N+](CC)(CC)CCCCCCCCCCCC

Computed Properties

• Exact Mass: 395.30693009g/mol
• Monoisotopic Mass: 395.30693009g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 15
• Complexity: 282
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85.8Ų